Cas no 64268-92-4 (ethyl 4-(4-nitrobenzenesulfonyl)piperazine-1-carboxylate)

• Product Name: ethyl 4-(4-nitrobenzenesulfonyl)piperazine-1-carboxylate
• CAS No: 64268-92-4
• MF: C₁₃H₁₇N₃O₆S
• MW: 343.355581998825
• CID: 1675402
• PubChem ID: 741726
• Update Time: 2025-06-08

ethyl 4-(4-nitrobenzenesulfonyl)piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1-Piperazinecarboxylic acid, 4-[(4-nitrophenyl)sulfonyl]-, ethyl ester
• ethyl 4-(4-nitrobenzenesulfonyl)piperazine-1-carboxylate
• 64268-92-4
• F0869-0039
• HMS2708O17
• STL222581
• CHEMBL1470397
• AKOS001037721
• ethyl 4-(4-nitrophenyl)sulfonylpiperazine-1-carboxylate
• DTXSID301332419
• SMR000364990
• Z33498177
• Oprea1_015545
• ethyl 4-((4-nitrophenyl)sulfonyl)piperazine-1-carboxylate
• ethyl 4-[(4-nitrophenyl)sulfonyl]piperazine-1-carboxylate
• MLS000774201

• Inchi： 1S/C13H17N3O6S/c1-2-22-13(17)14-7-9-15(10-8-14)23(20,21)12-5-3-11(4-6-12)16(18)19/h3-6H,2,7-10H2,1H3
• InChI Key： ZLECPLUZUDDNQM-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)[N+](=O)[O-])(N1CCN(C(=O)OCC)CC1)(=O)=O

Computed Properties

• Exact Mass: 343.08391
• Monoisotopic Mass: 343.08380644g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 525
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 121Ų

Experimental Properties

• PSA: 110.06

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on ethyl 4-(4-nitrobenzenesulfonyl)piperazine-1-carboxylate

Ethyl 4-(4-Nitrobenzenesulfonyl)piperazine-1-carboxylate (CAS No. 64268-92-4): An Overview of Its Structure, Properties, and Applications

Ethyl 4-(4-nitrobenzenesulfonyl)piperazine-1-carboxylate (CAS No. 64268-92-4) is a versatile compound with a unique structure that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its piperazine core, which is a common moiety in many biologically active molecules, and the presence of a nitrobenzenesulfonyl group, which imparts specific chemical and biological properties.

The structure of ethyl 4-(4-nitrobenzenesulfonyl)piperazine-1-carboxylate can be described as follows: it consists of a piperazine ring attached to an ethyl ester group at the 1-position and a 4-nitrobenzenesulfonyl group at the 4-position. The nitrobenzenesulfonyl group is particularly noteworthy due to its ability to participate in various chemical reactions and interactions, making it a valuable functional group in synthetic chemistry and drug design.

In terms of physical properties, ethyl 4-(4-nitrobenzenesulfonyl)piperazine-1-carboxylate is typically a solid at room temperature with a well-defined melting point. It is soluble in common organic solvents such as dichloromethane, ethanol, and dimethyl sulfoxide (DMSO), but has limited solubility in water. These solubility characteristics make it suitable for use in various chemical reactions and biological assays.

The chemical reactivity of ethyl 4-(4-nitrobenzenesulfonyl)piperazine-1-carboxylate is influenced by its functional groups. The nitro group can undergo reduction to form an amino group, which can then participate in further reactions such as acylation or alkylation. The sulfonamide group can also engage in nucleophilic substitution reactions, making this compound a useful intermediate in the synthesis of more complex molecules.

Recent studies have highlighted the potential applications of ethyl 4-(4-nitrobenzenesulfonyl)piperazine-1-carboxylate in the development of new drugs and therapeutic agents. For instance, research published in the *Journal of Medicinal Chemistry* has shown that compounds with similar structures exhibit potent antimicrobial and antiviral activities. The presence of the nitrobenzenesulfonyl group has been linked to enhanced binding affinity to specific biological targets, such as enzymes and receptors involved in pathogenic processes.

In addition to its antimicrobial properties, ethyl 4-(4-nitrobenzenesulfonyl)piperazine-1-carboxylate has been investigated for its potential as a prodrug. Prodrugs are biologically inactive compounds that are converted into active drugs through metabolic processes within the body. The ester functionality in this compound can be hydrolyzed by esterases to release the active piperazine derivative, which may have improved pharmacokinetic properties compared to the parent compound.

The synthesis of ethyl 4-(4-nitrobenzenesulfonyl)piperazine-1-carboxylate involves several steps, including the preparation of the piperazine intermediate and the subsequent introduction of the nitrobenzenesulfonyl group. One common approach involves the reaction of piperazine with 4-nitrobenzene sulfonyl chloride followed by esterification with ethanol. This multi-step process requires careful control of reaction conditions to ensure high yields and purity.

From a safety perspective, handling ethyl 4-(4-nitrobenzenesulfonyl)piperazine-1-carboxylate requires adherence to standard laboratory practices. While it is not classified as a hazardous material, it is important to use appropriate personal protective equipment (PPE) such as gloves and goggles when working with this compound to minimize exposure risks.

In conclusion, ethyl 4-(4-nitrobenzenesulfonyl)piperazine-1-carboxylate (CAS No. 64268-92-4) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structure and chemical properties make it an attractive candidate for further investigation into its potential therapeutic uses. As research continues to advance, it is likely that new insights into the biological activities and mechanisms of action of this compound will emerge, paving the way for innovative drug development strategies.